2-(9H-beta-Carbolin-9-yl)ethan-1-ol
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Description
2-(9H-beta-Carbolin-9-yl)ethan-1-ol is a β-carboline derivative characterized by a tricyclic aromatic heterocyclic core (indole fused with a pyridine ring) and a hydroxyl-ethyl side chain at position 7. β-Carbolines are naturally occurring alkaloids with diverse bioactivities, including MAO inhibition, antitumor, and antimicrobial effects . The hydroxyl-ethyl substituent in this compound may enhance solubility and influence receptor-binding interactions compared to simpler β-carboline derivatives.
Properties
CAS No. |
22946-01-6 |
|---|---|
Molecular Formula |
C13H12N2O |
Molecular Weight |
212.25 g/mol |
IUPAC Name |
2-pyrido[3,4-b]indol-9-ylethanol |
InChI |
InChI=1S/C13H12N2O/c16-8-7-15-12-4-2-1-3-10(12)11-5-6-14-9-13(11)15/h1-6,9,16H,7-8H2 |
InChI Key |
MPLKMQHZGKUTGK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2CCO)C=NC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues
Key structural analogues include:
Key Differences :
- Core Structure : β-Carboline (indole-pyridine fusion) vs. carbazole (benzene-pyrrole-benzene). Carbazole lacks the pyridine nitrogen, reducing polarity and altering electronic properties.
Data Table: Comparative Properties
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